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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of polybutadiene's performance as a toughening

agent in various plastics against other common alternatives. The information presented is

supported by experimental data from various scientific sources, offering a comprehensive

overview for material selection and development.

Introduction to Rubber Toughening
Many commodity and engineering plastics, while offering desirable properties like rigidity and

strength, suffer from inherent brittleness. Rubber toughening is a widely adopted method to

enhance the impact resistance and ductility of these materials. The process involves dispersing

a rubbery phase within the plastic matrix. These rubber particles act as stress concentrators,

initiating energy-absorbing mechanisms such as crazing and shear yielding, thereby preventing

catastrophic failure under impact.

Polybutadiene (PB) is a synthetic rubber extensively used as a toughening agent due to its

low glass transition temperature, high elasticity, and cost-effectiveness. This guide evaluates its

performance in key plastic matrices like High-Impact Polystyrene (HIPS), Acrylonitrile

Butadiene Styrene (ABS), and Polylactic Acid (PLA), and compares it with other toughening

agents.
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The following tables summarize the quantitative performance of polybutadiene and its

alternatives in toughening various plastic matrices. The data has been compiled from multiple

research sources. Direct comparison should be approached with caution as experimental

conditions and material grades may vary between studies.

Table 1: Performance in Toughened Polystyrene (PS)

Tougheni
ng Agent

Concentr
ation
(wt%)

Base
Plastic

Notched
Impact
Strength
(J/m)

Tensile
Strength
(MPa)

Elongatio
n at
Break (%)

Referenc
e

High cis-

1,4

Polybutadi

ene

5
Polystyren

e
48.5 17.0 - [1]

High cis-

1,4

Polybutadi

ene

15
Polystyren

e
166.2 12.5 - [1]

Styrene-

Butadiene

Rubber

(SBR)

20
Polystyren

e
- - - [2]

Ethylene-

Propylene-

Diene

Monomer

(EPDM)

21
Polystyren

e

>20x

increase vs

neat PS

- - [2]

Table 2: Performance in Toughened Acrylonitrile Butadiene Styrene (ABS)
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Tougheni
ng Agent

Concentr
ation
(phr)

Base
Plastic

Notched
Impact
Strength
(J/m)

Tensile
Strength
(MPa)

Elongatio
n at
Break (%)

Referenc
e

Polybutadi

ene-g-

MMA

(Core-

Shell)

12 PC/ABS 430 - - [3]

Neat ABS

(typical

values)

- ABS -
43.65 -

69.2
2.93 - 3.2 [4]

Table 3: Performance in Toughened Polylactic Acid (PLA)

Tougheni
ng Agent

Concentr
ation
(wt%)

Base
Plastic

Notched
Izod
Impact
Strength
(J/m)

Tensile
Strength
(MPa)

Elongatio
n at
Break (%)

Referenc
e

Polybutadi

ene

Rubber

(PBR)

10 PLA 2.11 -

106% (45x

increase vs

neat PLA)

[5]

Ethylene

Propylene

Diene

Monomer

(EPDM)

10 PLA 5.34 - ~22% [5]

Polybutadi

ene

Rubber

(BR)

10 PLA

3x increase

vs neat

PLA

-

40x

increase vs

neat PLA

[6]
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Toughening Mechanism of Polybutadiene
The primary role of polybutadiene particles in a brittle polymer matrix is to initiate and control

energy dissipation mechanisms under stress. The low modulus of the rubber particles causes

them to act as stress concentration points. This leads to two main phenomena:

Crazing: The formation of micro-voids and fibrils in the polymer matrix around the rubber

particles. These crazes can propagate and absorb significant energy before leading to

fracture.

Shear Yielding: The localized plastic deformation of the matrix material, which is also an

effective energy absorption mechanism.

The polybutadiene particles can also cavitate (form internal voids), which further relieves

triaxial stress at a crack tip and promotes shear yielding in the surrounding matrix.
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Caption: Toughening mechanism of polybutadiene in a plastic matrix.

Experimental Protocols
The data presented in this guide is typically obtained using standardized testing methods. The

following are detailed methodologies for the key experiments cited.

Impact Strength Testing (Notched Izod - ASTM D256)
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Objective: To determine the impact resistance of a plastic material.

Apparatus: A pendulum-type impact testing machine.

Specimen: A rectangular bar, typically 63.5 x 12.7 x 3.2 mm, with a V-shaped notch

machined into one face.[7]

Procedure:

The notched specimen is clamped vertically in the test fixture as a cantilever beam, with

the notch facing the direction of the pendulum strike.[8]

A pendulum of a specified weight is released from a set height, striking the specimen.

The energy absorbed by the specimen in breaking is measured by the height to which the

pendulum swings after impact.

The impact strength is calculated as the absorbed energy divided by the thickness of the

specimen at the notch and is typically reported in Joules per meter (J/m) or foot-pounds

per inch (ft-lb/in).[8]

Tensile Properties Testing (ASTM D638)
Objective: To determine the tensile strength, elongation, and modulus of a plastic material.[9]

[10]

Apparatus: A universal testing machine (UTM) with appropriate grips and an extensometer.

[11]

Specimen: A dumbbell or "dog-bone" shaped specimen, with specific dimensions as defined

in the standard (e.g., Type I for rigid plastics).[11]

Procedure:

The specimen is securely held in the grips of the UTM.

The specimen is pulled apart at a constant rate of crosshead movement until it fractures.
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The force required to stretch the specimen and the corresponding elongation are

continuously measured.

Tensile Strength is the maximum stress the material can withstand before breaking.

Elongation at Break is the percentage increase in length of the specimen at the point of

fracture.

Tensile Modulus (Young's Modulus) is a measure of the material's stiffness and is

calculated from the initial linear portion of the stress-strain curve.

Conclusion
Polybutadiene remains a highly effective and widely used toughening agent for a variety of

plastics. Its ability to significantly enhance impact strength and ductility, particularly at low

concentrations, makes it a cost-effective solution for many applications. While alternatives like

EPDM and core-shell modifiers can offer superior performance in specific contexts or for

particular properties, the choice of toughening agent will ultimately depend on the desired

balance of mechanical properties, processing characteristics, and cost for the final application.

The experimental protocols outlined provide a standardized basis for the evaluation and

comparison of these materials in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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